Cas no 1228427-07-3 (3-Bromo-5-methyl-1,2,4-oxadiazole)

• Product Name: 3-Bromo-5-methyl-1,2,4-oxadiazole
• CAS No: 1228427-07-3
• MF: C₃H₃BrN₂O
• MW: 162.972719430923
• MDL: MFCD18381907
• CID: 1011165
• PubChem ID: 51072234
• Update Time: 2025-04-20

3-Bromo-5-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-1,2,4-oxadiazole
• Ambcb4039731
• BB 0259430
• MolPort-016-631-465
• SureCN3418646
• DB-394724
• CS-0085087
• MFCD18381907
• 3-bromo-5-methyl-1,2,4-oxadiazole(SALTDATA: FREE)
• STAIGPZGPQPXIB-UHFFFAOYSA-N
• SCHEMBL3418646
• AKOS006317209
• EN300-116860
• D82619
• LS-05104
• DTXSID50679760
• 1228427-07-3
• SY041226
• DTXCID60630509
• ALBB-016423
• 1,2,4-oxadiazole, 3-bromo-5-methyl-

• MDL： MFCD18381907
• Inchi： 1S/C3H3BrN2O/c1-2-5-3(4)6-7-2/h1H3
• InChI Key： STAIGPZGPQPXIB-UHFFFAOYSA-N
• SMILES： BrC1=NOC(C)=N1

Computed Properties

• Exact Mass: 161.94288g/mol
• Monoisotopic Mass: 161.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 260.6±30.0 °C at 760 mmHg
• Flash Point: 111.4±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Bromo-5-methyl-1,2,4-oxadiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)